![molecular formula C16H17BrN4O2 B256435 2-[(4-Bromophenoxy)methyl]-5-(4-methylpiperazin-1-yl)-1,3-oxazole-4-carbonitrile](/img/structure/B256435.png)
2-[(4-Bromophenoxy)methyl]-5-(4-methylpiperazin-1-yl)-1,3-oxazole-4-carbonitrile
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Overview
Description
2-[(4-Bromophenoxy)methyl]-5-(4-methylpiperazin-1-yl)-1,3-oxazole-4-carbonitrile is a chemical compound that has gained significant attention in scientific research. It is a potent inhibitor of a specific enzyme that is involved in the regulation of various physiological and biochemical processes in the body. This compound has been extensively studied for its potential use in the treatment of various diseases, including cancer and neurological disorders.
Mechanism of Action
The mechanism of action of 2-[(4-Bromophenoxy)methyl]-5-(4-methylpiperazin-1-yl)-1,3-oxazole-4-carbonitrile involves the inhibition of the enzyme GSK-3β. This enzyme plays a crucial role in the regulation of various cellular processes, including glycogen metabolism, gene expression, and cell cycle progression. The inhibition of GSK-3β by this compound leads to the activation of various signaling pathways that are involved in the regulation of cell survival and proliferation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied. It has been found to be a potent inhibitor of GSK-3β, which leads to the activation of various signaling pathways that are involved in the regulation of cell survival and proliferation. The compound has been shown to induce apoptosis in cancer cells, inhibit inflammation, and improve cognitive function in animal models.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-[(4-Bromophenoxy)methyl]-5-(4-methylpiperazin-1-yl)-1,3-oxazole-4-carbonitrile in lab experiments is its potency as a GSK-3β inhibitor. This makes it an ideal compound for studying the role of GSK-3β in various physiological and biochemical processes. However, one of the main limitations of using this compound is its toxicity. It has been found to be toxic to some cell lines at high concentrations, which can limit its use in certain experiments.
Future Directions
There are several future directions for the study of 2-[(4-Bromophenoxy)methyl]-5-(4-methylpiperazin-1-yl)-1,3-oxazole-4-carbonitrile. One potential direction is the development of more potent and selective inhibitors of GSK-3β. Another direction is the investigation of the compound's potential use in the treatment of various diseases, including cancer and neurological disorders. Additionally, the compound's toxicity and safety profile need to be further studied to determine its potential use in clinical settings.
Synthesis Methods
The synthesis of 2-[(4-Bromophenoxy)methyl]-5-(4-methylpiperazin-1-yl)-1,3-oxazole-4-carbonitrile involves a multi-step process that requires expertise in organic chemistry. The method involves the reaction of 4-bromophenol with chloromethyl methyl ether to form 4-bromomethylphenol. The intermediate product is then reacted with 4-methylpiperazine to form 4-(4-methylpiperazin-1-yl)methylphenol. This intermediate product is then reacted with ethyl cyanoacetate to form 2-(4-bromophenoxy)methyl-5-(4-methylpiperazin-1-yl)-1,3-oxazole-4-carbonitrile. The final product is obtained through purification and isolation techniques.
Scientific Research Applications
2-[(4-Bromophenoxy)methyl]-5-(4-methylpiperazin-1-yl)-1,3-oxazole-4-carbonitrile has been extensively studied for its potential use in the treatment of various diseases. It has been found to be a potent inhibitor of the enzyme glycogen synthase kinase 3 beta (GSK-3β), which is involved in the regulation of various physiological and biochemical processes in the body. The inhibition of GSK-3β has been linked to the treatment of various diseases, including cancer, neurological disorders, and diabetes.
properties
Molecular Formula |
C16H17BrN4O2 |
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Molecular Weight |
377.24 g/mol |
IUPAC Name |
2-[(4-bromophenoxy)methyl]-5-(4-methylpiperazin-1-yl)-1,3-oxazole-4-carbonitrile |
InChI |
InChI=1S/C16H17BrN4O2/c1-20-6-8-21(9-7-20)16-14(10-18)19-15(23-16)11-22-13-4-2-12(17)3-5-13/h2-5H,6-9,11H2,1H3 |
InChI Key |
KMJQBEPGEIHTMT-UHFFFAOYSA-N |
SMILES |
CN1CCN(CC1)C2=C(N=C(O2)COC3=CC=C(C=C3)Br)C#N |
Canonical SMILES |
CN1CCN(CC1)C2=C(N=C(O2)COC3=CC=C(C=C3)Br)C#N |
Origin of Product |
United States |
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